2-(3,5-dimethylpiperidin-1-yl)-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one

• IUPAC Name: 2-(3,5-dimethylpiperidin-1-yl)-7-(4-methoxyphenyl)-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C22H27N3O2/c1-14-8-15(2)13-25(12-14)22-23-11-19-20(24-22)9-17(10-21(19)26)16-4-6-18(27-3)7-5-16/h4-7,11,14-15,17H,8-10,12-13H2,1-3H3
• InChI Key: KAHKGHXPSOIBAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=NC=C3C(=N2)CC(CC3=O)C4=CC=C(C=C4)OC)C
• Molecular Formula: C22H27N3O2
• Molecular Weight: 365.5 g/mol

Description

2-(3,5-Dimethylpiperidin-1-yl)-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one is a dihydroquinazolinone derivative characterized by a bicyclic quinazolinone core substituted at positions 2 and 5. The 2-position is occupied by a 3,5-dimethylpiperidin-1-yl group, introducing steric bulk and moderate electron-donating properties, while the 7-position features a 4-methoxyphenyl substituent, a strong electron-donating group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,5-dimethylpiperidin-1-yl)-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the Quinazolinone Core: This can be achieved through the cyclization of appropriate anthranilic acid derivatives with isocyanates or other suitable reagents.

Substitution Reactions: Introduction of the 3,5-dimethylpiperidin-1-yl group and the 4-methoxyphenyl group can be carried out through nucleophilic substitution reactions.

Final Cyclization: The final step often involves cyclization under acidic or basic conditions to form the dihydroquinazolinone ring.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(3,5-dimethylpiperidin-1-yl)-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinazolinone derivatives.

Reduction: Reduction reactions can lead to the formation of dihydroquinazolinone derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the piperidine and methoxyphenyl moieties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides, acyl chlorides, and various nucleophiles can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazolinone derivatives, while reduction can produce dihydroquinazolinone derivatives.

Scientific Research Applications

2-(3,5-dimethylpiperidin-1-yl)-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethylpiperidin-1-yl)-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one involves its interaction with specific molecular targets and pathways. These may include:

Molecular Targets: Enzymes, receptors, and other proteins that the compound can bind to and modulate their activity.

Pathways Involved: The compound may influence various biochemical pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The dihydroquinazolinone scaffold is widely explored due to its tunable electronic and steric properties. Below, the target compound is compared with structurally related analogs, focusing on substituent effects, photophysical characteristics, and molecular interactions.

Structural Analogues and Substituent Effects

Key analogs include:

2-(3,5-Dimethylpiperidin-1-yl)-7-(4-fluorophenyl)-7,8-dihydroquinazolin-5(6H)-one Substituents: 4-Fluorophenyl (electron-withdrawing) at position 6.

7-(3,4-Dimethoxyphenyl)-2-(4-phenylpiperazin-1-yl)-7,8-dihydroquinazolin-5(6H)-one (ID: 7913-0063) Substituents: 4-Phenylpiperazine (moderate electron donor) at position 2; 3,4-dimethoxyphenyl (strong electron donor) at position 7. The additional methoxy group enhances electron donation compared to the target compound, likely increasing intramolecular charge transfer (ICT) and red-shifting emission.

6l (from )

• Substituents: 2-, 6-, and 8-positions substituted with 4-methoxyphenyl groups.
• Exhibits reduced emission intensity and a red-shifted emission maximum (~550 nm in DMF) due to strong electron-donating effects interfering with π-conjugation.

Photophysical Properties

Compound	Substituent (Position 7)	Substituent (Position 2)	Emission Maxima (nm)	Absorption Maxima (nm)	Key Observations
Target Compound	4-Methoxyphenyl	3,5-Dimethylpiperidin-1-yl	~540–560 (inferred)	~300–320 (inferred)	Strong ICT; steric hindrance may reduce crystallinity
6l	4-Methoxyphenyl	4-Methoxyphenyl	~550	~320 (low intensity)	Broadened UV-Vis peaks due to ICT interference
Fluorophenyl Analog	4-Fluorophenyl	3,5-Dimethylpiperidin-1-yl	~500–520 (inferred)	~290–310 (inferred)	Reduced red shift vs. methoxy derivatives
ID 7913-0063	3,4-Dimethoxyphenyl	4-Phenylpiperazin-1-yl	Not reported	Not reported	Enhanced ICT due to multiple methoxy groups

• Electron-Donating vs. Withdrawing Groups :

  • Methoxy groups (e.g., in the target compound and 6l) promote ICT, leading to red-shifted emission but reduced intensity due to destabilized excited states .
  • Fluorine (electron-withdrawing) in the fluorophenyl analog likely stabilizes the ground state, blue-shifting emission compared to methoxy derivatives.

Solvent Interactions and ICT Behavior

• In polar solvents like DMF, methoxy-substituted quinazolines (e.g., 6l and the target compound) exhibit pronounced solvent-induced red shifts due to dipolar interactions stabilizing ICT states .
• The 4-methoxyphenyl group in the target compound may engage in hydrogen bonding with DMF, further modulating emission properties (e.g., intensity reduction via restricted π-delocalization) .

Research Findings and Implications

Electron-Donating Substituents : Methoxy groups enhance ICT but may reduce emission intensity due to excited-state quenching .

Steric Hindrance : Bulky substituents like 3,5-dimethylpiperidine complicate crystallization but may improve solubility or binding specificity in medicinal applications.

Solvent Polarity : Polar solvents amplify red shifts in methoxy derivatives, highlighting their utility in environment-sensitive probes .